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Compound of Interest

Compound Name: 2-Chloro-3-methylisonicotinonitrile

Cat. No.: B1508040

An In-depth Technical Guide to 2-Chloro-3-methylisonicotinonitrile for Advanced Research

Authored by a Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals engaged in drug development and complex organic synthesis. It moves beyond a
simple data sheet to provide an in-depth analysis of the physical and chemical properties of 2-
Chloro-3-methylisonicotinonitrile, emphasizing the causality behind its reactivity and its
practical applications as a versatile chemical intermediate.

Core Molecular Identity and Structure

2-Chloro-3-methylisonicotinonitrile is a substituted pyridine derivative, a class of
heterocyclic compounds of significant interest in medicinal chemistry and material science. Its
structure incorporates three key functional groups—a chloro group, a methyl group, and a
nitrile group—on a pyridine ring, making it a valuable and reactive building block for
synthesizing more complex molecules.[1]

Table 1: Chemical Identity
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Identifier Value

IUPAC Name 2-chloro-3-methylpyridine-4-carbonitrile
Synonyms 2-Chloro-3-methylisonicotinonitrile

CAS Number 1195189-83-3[1][2][3]

Molecular Formula

C7HsCIN2[1][3]

Molecular Weight

152.58 g/mol [1][2][3]

The spatial arrangement of these functional groups dictates the molecule's electronic

properties and reactivity, which will be explored in subsequent sections.
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Chemical Structure of 2-Chloro-3-methylisq Methyl (CHs) at C3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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